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Compound of Interest

Compound Name: Nervonyl methane sulfonate

Cat. No.: B15600791

A comprehensive review of the synthesis, properties, and biological activity of Nervonyl
Methane Sulfonate is not possible at this time due to a lack of publicly available scientific
literature.

Extensive searches for "Nervonyl methane sulfonate,” its molecular formula C25H5003S,
and its associated CAS number (51040-60-9) have yielded limited information, primarily from
chemical supplier catalogs. While these sources confirm the compound's identity and basic
physical properties, they do not provide the in-depth technical data required for a
comprehensive whitepaper for a scientific audience.

Summary of Available Information

Based on the limited data, Nervonyl Methane Sulfonate is identified as the methanesulfonate
ester of nervonyl alcohol. The key identifying information is summarized in the table below.
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Property Value Source
Molecular Formula C25H5003S [1112][3]
Molecular Weight 430.73 g/mol [11[2][3]
CAS Number 51040-60-9 [1][21[3]

) (2)-15-Tetracosen-1-ol
Systematic Name [1]
methanesulfonate

Synonyms Nervonyl methane sulfonate [1][2]13]
Purity >99% [1][3]
Recommended Storage Freezer [1]

Gaps in the Scientific Literature

A thorough investigation of scientific databases and patent literature did not reveal any
publications detailing:

e Synthesis Protocols: Specific, step-by-step experimental procedures for the synthesis of
Nervonyl Methane Sulfonate are not described in available literature.

e Mechanism of Action: There is no information regarding the biological targets or the mode of
action of this compound.

¢ Signaling Pathways: No studies have been published that elucidate any signaling pathways
modulated by Nervonyl Methane Sulfonate.

o Experimental Data: Quantitative data from biological or chemical experiments, such as
efficacy, toxicity, or pharmacokinetic data, is absent from the public domain.

o Experimental Workflows: As no experimental studies have been published, there are no
associated workflows to be visualized.

Potential Relationship to Nervonic Acid
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The name "Nervonyl" suggests a structural relationship to nervonic acid ((Z)-tetracos-15-enoic
acid), a very long-chain monounsaturated omega-9 fatty acid. Nervonic acid is a known
component of sphingolipids in the white matter of the brain and has been a subject of research
interest. It is plausible that Nervonyl Methane Sulfonate is a synthetic derivative of nervonyl
alcohol (the corresponding fatty alcohol of nervonic acid), where the hydroxyl group has been
functionalized as a methanesulfonate ester.

In organic synthesis, the conversion of an alcohol to a methanesulfonate (mesylate) is a
common strategy to transform the hydroxyl group into a good leaving group for nucleophilic
substitution reactions or to protect the alcohol. Therefore, it is conceivable that Nervonyl
Methane Sulfonate is primarily used as a chemical intermediate in the synthesis of other, more
complex molecules.

Logical Relationship Diagram

While no specific experimental data for Nervonyl Methane Sulfonate is available, a logical
workflow for its potential synthesis and subsequent use as a chemical intermediate can be
proposed.
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Plausible Synthesis Route
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Caption: Plausible synthetic route and potential use of Nervonyl Methane Sulfonate.

Conclusion for Researchers and Drug Development
Professionals

For researchers, scientists, and drug development professionals, it is crucial to note that
"Nervonyl methane sulfonate" with the molecular formula C25H5003S appears to be a
commercially available, yet scientifically uncharacterized, compound. Its name and structure
suggest it is a derivative of nervonyl alcohol. The methanesulfonate group implies that it is
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likely intended for use as a synthetic intermediate rather than as a biologically active agent
itself.

Any research or development activities involving this compound would require initial,
fundamental studies to determine its synthesis, purification, stability, and potential biological
activities. As of the date of this document, there is no established body of scientific work to
support any specific application or to provide guidance on its handling and use beyond basic
chemical safety protocols. Investigators are advised to consult the Material Safety Data Sheet
(MSDS) from the supplier and to perform their own characterization of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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